Cas no 573-07-9 (6-Amino-5-hydroxynaphthalene-1-sulphonic acid)

• Product Name: 6-Amino-5-hydroxynaphthalene-1-sulphonic acid
• CAS No: 573-07-9
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 383143
• PubChem ID: 68449
• Update Time: 2025-04-19

6-Amino-5-hydroxynaphthalene-1-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-hydroxynaphthalene-1-sulphonic acid
• 6-amino-5-hydroxynaphthalene-1-sulfonic acid
• 2-Amino-1-Hydroxynaphthalen-5-Suphonic Acid
• 2-amino-1-naphthol-5-sulfonic acid
• 2-Amino-naphthol-(1)-sulfonsaeure-(5)
• 6-Amino-5-hydroxy-1-naphthalenesulfonic acid
• 6-Amino-5-hydroxy-1-naphthylsulfonic acid
• 6-amino-5-hydroxy-naphthalene-1-sulfonic acid
• 6-Amino-5-hydroxy-naphthalin-1-sulfonsaeure
• EINECS 209-347-4
• AKOS022506898
• SCHEMBL10774781
• 573-07-9
• DTXSID80205910
• NS00033681

• Inchi： 1S/C10H9NO4S/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： GSGBLSFZYUSSSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=C(C=CC2=1)N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 239.02500
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.627
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 109.00000
• LogP: 3.03630